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Compound of Interest

Compound Name: 1-Amino-4-methylpiperazine

Cat. No.: B1216902 Get Quote

CAS Number: 6928-85-4

This guide provides a comprehensive overview of 1-Amino-4-methylpiperazine, a versatile

chemical intermediate widely utilized in the pharmaceutical and chemical industries. This

document outlines its chemical and physical properties, safety and handling guidelines,

synthesis protocols, and key applications, tailored for researchers, scientists, and professionals

in drug development.

Chemical and Physical Properties
1-Amino-4-methylpiperazine, also known as 4-methylpiperazin-1-amine, is a colorless to light

yellow liquid.[1][2] It is a derivative of piperazine and possesses a distinct fishy odor.[2] Its

fundamental role as a building block in organic synthesis stems from its unique structural

features, containing both a primary amino group and a tertiary amine within a piperazine ring.

[1][3]

Table 1: Physicochemical Properties of 1-Amino-4-methylpiperazine
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Property Value Reference(s)

CAS Number 6928-85-4 [1][4]

Molecular Formula C5H13N3 [1][4]

Molecular Weight 115.18 g/mol [1][4]

Appearance
Clear colorless to light yellow

liquid
[1][2][4]

Boiling Point 172-175 °C (lit.) [4][5][6]

Density 0.957 g/mL at 25 °C (lit.) [4][5][6]

Refractive Index n20/D 1.485 (lit.) [5][6]

Solubility Soluble in water [2][5][6]

Flash Point 63 °C (145.4 °F) - closed cup [5][6]

Purity ≥ 97% or ≥ 98% (GC) [1]

Safety and Handling
1-Amino-4-methylpiperazine is classified as a hazardous chemical and requires careful

handling to ensure personnel safety.[7] It is a combustible liquid and is sensitive to air and light.

[2][8]

Table 2: GHS Hazard and Precautionary Statements
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Classification Code Description Reference(s)

Hazard Statements H315 Causes skin irritation [2][5][9]

H319
Causes serious eye

irritation
[2][5][9]

H335
May cause respiratory

irritation
[2][5][9]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray

[2][5]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[2]

P302 + P352
IF ON SKIN: Wash

with plenty of water
[2]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[2]

Store in a cool, dry, well-ventilated area away from incompatible substances and sources of

ignition.[2] It is recommended to store the compound under an inert atmosphere.[10] Personal

protective equipment, including safety glasses, gloves, and a lab coat, should be worn when

handling this substance.[5][6]

Experimental Protocols
The synthesis of 1-Amino-4-methylpiperazine can be achieved through various methods. A

common approach involves the nitrosation of N-methylpiperazine followed by a reduction step.
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General Synthesis Workflow

General Synthesis Workflow for 1-Amino-4-methylpiperazine
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Caption: General synthesis workflow for 1-Amino-4-methylpiperazine.

Detailed Synthesis Protocol via Nitrosation and
Reduction
This protocol is based on the reaction of N-methylpiperazine with a nitrosating agent, followed

by reduction of the nitroso intermediate.

Materials:

N-methylpiperazine

Sodium nitrite

Glacial acetic acid

Zinc powder

Hydrochloric acid

Chloroform

Alkali solution (e.g., NaOH)

Procedure:

Nitrosation: An aqueous solution of N-methylpiperazine is cooled, and a solution of sodium

nitrite is added dropwise at a controlled temperature (e.g., 30 °C). The reaction is stirred for a

period to ensure complete formation of 1-methyl-4-nitrosopiperazine.[11][12]

Reduction: Glacial acetic acid is added to the nitrosation product, and the mixture is cooled.

Zinc powder is then gradually added while maintaining the temperature between 30-40 °C.

The reaction is stirred for approximately 1.5 hours.[11][12]

Work-up and Extraction: After the reaction, the mixture is cooled and filtered. The filtrate is

then added to a cooled alkali solution. The aqueous layer is extracted multiple times with

chloroform.[11]
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Purification: The combined organic extracts are distilled to remove the chloroform. The

resulting crude product is then purified by vacuum distillation, collecting the fraction at the

appropriate boiling point and pressure to yield pure 1-Amino-4-methylpiperazine.[11]

Applications in Synthesis
1-Amino-4-methylpiperazine is a key intermediate in the synthesis of a variety of compounds,

most notably in the pharmaceutical industry.

Role as a Synthetic Intermediate

Role of 1-Amino-4-methylpiperazine in Synthesis
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Caption: Role of 1-Amino-4-methylpiperazine in synthetic pathways.

One of its most significant applications is as a crucial intermediate in the synthesis of the

antibiotic Rifampicin, which is used to treat tuberculosis and other bacterial infections.[3][4][11]
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The 1-amino-4-methylpiperazine moiety forms an active part of the Rifampicin structure.[3]

Furthermore, it is utilized in the synthesis of various other biologically active molecules. For

instance, it reacts with aromatic aldehydes to form Schiff bases, which are known to exhibit a

wide range of biological activities, including antibacterial, antifungal, and antitumor properties.

[3] It is also used in the synthesis of pyrazolo-pyrazine and pyridine derivatives.[4][6] Beyond

pharmaceuticals, it finds application in the production of specialty chemicals, agrochemicals

such as herbicides and insecticides, and as a ligand in coordination chemistry.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1216902#1-amino-4-methylpiperazine-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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